Cas no 1899017-61-8 (3-(3-hydroxyprop-1-en-1-yl)-1lambda6-thiolane-1,1-dione)

• Product Name: 3-(3-hydroxyprop-1-en-1-yl)-1lambda6-thiolane-1,1-dione
• CAS No: 1899017-61-8
• MF: C₇H₁₂O₃S
• MW: 176.233381271362
• CID: 5961374
• PubChem ID: 115014741
• Update Time: 2025-07-20

3-(3-hydroxyprop-1-en-1-yl)-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(3-hydroxyprop-1-en-1-yl)-1lambda6-thiolane-1,1-dione
• 1899017-61-8
• EN300-2003179

• Inchi： 1S/C7H12O3S/c8-4-1-2-7-3-5-11(9,10)6-7/h1-2,7-8H,3-6H2/b2-1+
• InChI Key： DDPIGQSIPOQFMV-OWOJBTEDSA-N
• SMILES： S1(CCC(/C=C/CO)C1)(=O)=O

Computed Properties

• Exact Mass: 176.05071541g/mol
• Monoisotopic Mass: 176.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 62.8Ų

Additional information on 3-(3-hydroxyprop-1-en-1-yl)-1lambda6-thiolane-1,1-dione

3-(3-Hydroxyprop-1-en-1-yl)-1λ6-thiolane-1,1-dione: A Comprehensive Overview

The compound with CAS No. 1899017-61-8, commonly referred to as 3-(3-hydroxyprop-1-en-1-yl)-1λ6-thiolane-1,1-dione, is a unique organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its thiolane ring system, which is a five-membered ring containing two oxygen atoms and a sulfur atom. The presence of the hydroxypropenyl group further enhances its structural complexity and functional versatility.

Recent studies have highlighted the potential of 3-(3-hydroxyprop-1-en-1-yl)-1λ6-thiolane-1,1-dione in various applications, particularly in the development of advanced materials and pharmaceuticals. Researchers have explored its ability to act as a precursor for the synthesis of bioactive compounds, leveraging its unique electronic properties and reactivity. The compound's thiolane ring system has been shown to facilitate intramolecular reactions, making it an attractive candidate for the design of complex molecular architectures.

In terms of synthesis, 3-(3-hydroxyprop-1-en-1-yl)-1λ6-thiolane-1,1-dione can be prepared through a variety of methods, including oxidative coupling and cyclization reactions. These methods have been optimized in recent years to improve yield and purity, making the compound more accessible for large-scale applications. The use of green chemistry principles in its synthesis has also been a focus of ongoing research, aligning with global efforts to reduce environmental impact.

The chemical properties of 3-(3-hydroxyprop-1-en-1-yl)-1λ6-thiolane-1,1-dione are heavily influenced by its functional groups. The hydroxyl group on the propenyl chain contributes to its hydrophilicity, while the thiolane ring imparts rigidity and stability to the molecule. These properties make it suitable for use in drug delivery systems, where both solubility and structural integrity are critical. Additionally, the compound's ability to undergo various post-synthetic modifications has opened new avenues for tailoring its properties for specific applications.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 3-(3-hydroxyprop-1-en-1-yl)-lambda^6-thiolane-l,l-dione. Quantum mechanical calculations have revealed that the molecule exhibits significant conjugation within its thiolane ring system, which enhances its ability to participate in redox reactions. This understanding has been instrumental in guiding experimental studies aimed at optimizing its performance in electrochemical applications.

In conclusion, 3-(3-hydroxyprop-l-en-l -yl)-l lambda^6-thiolan-l,l -dione (CAS No. 8) is a versatile compound with promising applications across multiple disciplines. Its unique structure and functional groups make it an ideal candidate for further research and development. As scientific advancements continue to unfold, this compound is expected to play an increasingly important role in shaping the future of organic chemistry and materials science.